N-(2-Mercaptoethyl) Demecolcine
N-(2-Mercaptoethyl) Demecolcine
Brand Name:
Vulcanchem
CAS No.:
1217746-74-1
VCID:
VC0016293
InChI:
InChI=1S/C23H29NO5S/c1-24(10-11-30)17-8-6-14-12-20(27-3)22(28-4)23(29-5)21(14)15-7-9-19(26-2)18(25)13-16(15)17/h7,9,12-13,17,30H,6,8,10-11H2,1-5H3/t17-/m0/s1
SMILES:
CN(CCS)C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC
Molecular Formula:
C23H29NO5S
Molecular Weight:
431.547
N-(2-Mercaptoethyl) Demecolcine
CAS No.: 1217746-74-1
Reference Standards
VCID: VC0016293
Molecular Formula: C23H29NO5S
Molecular Weight: 431.547
| CAS No. | 1217746-74-1 |
|---|---|
| Product Name | N-(2-Mercaptoethyl) Demecolcine |
| Molecular Formula | C23H29NO5S |
| Molecular Weight | 431.547 |
| IUPAC Name | (7S)-1,2,3,10-tetramethoxy-7-[methyl(2-sulfanylethyl)amino]-6,7-dihydro-5H-benzo[a]heptalen-9-one |
| Standard InChI | InChI=1S/C23H29NO5S/c1-24(10-11-30)17-8-6-14-12-20(27-3)22(28-4)23(29-5)21(14)15-7-9-19(26-2)18(25)13-16(15)17/h7,9,12-13,17,30H,6,8,10-11H2,1-5H3/t17-/m0/s1 |
| Standard InChIKey | SZSJQKUURVMRBG-KRWDZBQOSA-N |
| SMILES | CN(CCS)C1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC |
| Synonyms | (7S)-6,7-Dihydro-7-[(2-mercaptoethyl)methylamino]-1,2,3,10-tetramethoxy-benzo[a]heptalen-9(5H)-one; |
| PubChem Compound | 29982912 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume